Cas no 1424557-10-7 (N-(1-cyanocyclopentyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide)

N-(1-cyanocyclopentyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide structure
1424557-10-7 structure
Product Name:N-(1-cyanocyclopentyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide
CAS No:1424557-10-7
MF:C18H27N5O2
MW:345.43928360939
CID:5667929
PubChem ID:71872565
Update Time:2025-09-25

N-(1-cyanocyclopentyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS033216489
    • N-(1-cyanocyclopentyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide
    • N-(1-cyanocyclopentyl)-2-[3-[methyl-[(5-methyl-1,3-oxazol-2-yl)methyl]amino]pyrrolidin-1-yl]acetamide
    • 1424557-10-7
    • EN300-26688347
    • Inchi: 1S/C18H27N5O2/c1-14-9-20-17(25-14)12-22(2)15-5-8-23(10-15)11-16(24)21-18(13-19)6-3-4-7-18/h9,15H,3-8,10-12H2,1-2H3,(H,21,24)
    • InChI Key: YSEGDRWJNUQZEW-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCC(C1)N(C)CC1=NC=C(C)O1)NC1(C#N)CCCC1

Computed Properties

  • Exact Mass: 345.21647512g/mol
  • Monoisotopic Mass: 345.21647512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 85.4Ų

N-(1-cyanocyclopentyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide Pricemore >>

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